Cas no 1807123-26-7 (3-Chloro-4-ethyl-5-fluorotoluene)

• Product Name: 3-Chloro-4-ethyl-5-fluorotoluene
• CAS No: 1807123-26-7
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 5038222
• Update Time: 2025-11-03

3-Chloro-4-ethyl-5-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethyl-5-fluorotoluene

• Inchi： 1S/C9H10ClF/c1-3-7-8(10)4-6(2)5-9(7)11/h4-5H,3H2,1-2H3
• InChI Key： RNIYRMRFTRWXOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-Chloro-4-ethyl-5-fluorotoluene

Introduction to 3-Chloro-4-ethyl-5-fluorotoluene (CAS No. 1807123-26-7) and Its Applications in Modern Chemical Research

3-Chloro-4-ethyl-5-fluorotoluene, identified by its CAS number 1807123-26-7, is a fluorinated aromatic hydrocarbon that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound, characterized by its chloro, ethyl, and fluoro substituents on a toluene backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of 3-chloro-4-ethyl-5-fluorotoluene imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists and materials scientists. The presence of a chlorine atom at the 3-position enhances electrophilic aromatic substitution reactions, while the ethyl group at the 4-position and the fluorine atom at the 5-position introduce steric and electronic influences that can modulate the compound's interactions with biological targets.

In recent years, 3-chloro-4-ethyl-5-fluorotoluene has been increasingly utilized in the development of novel pharmaceuticals. Its fluorine substituent, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates. For instance, fluorinated aromatic compounds are well-documented to enhance the bioavailability and pharmacokinetic profiles of small-molecule drugs. This has led to its incorporation into libraries of compounds screened for potential therapeutic applications.

One notable area where 3-chloro-4-ethyl-5-fluorotoluene has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By serving as a precursor for more complex scaffolds, this compound enables the design of inhibitors with tailored selectivity and potency. Recent studies have demonstrated its use in generating fluorinated analogs of known kinase inhibitors, which exhibit improved pharmacological properties.

The ethyl group in 3-chloro-4-ethyl-5-fluorotoluene also contributes to its synthetic utility by providing a handle for further functionalization via reactions such as Grignard additions or nucleophilic substitutions. This flexibility allows chemists to modify the core structure in various ways, facilitating the exploration of diverse chemical space. Such modifications are crucial for optimizing drug-like properties, including solubility, permeability, and toxicity.

Moreover, the compound's unique electronic distribution due to the combined effects of chlorine, ethyl, and fluorine substituents makes it an interesting candidate for materials science applications. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, properties that are highly desirable in high-performance materials. Research is ongoing into its potential use in organic electronics, where it could serve as a component in semiconducting or luminescent devices.

In academic research, 3-chloro-4-ethyl-5-fluorotoluene has been employed as a reference standard for analytical methods. Its well-characterized structure allows for precise identification and quantification using techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. This has been particularly useful in quality control processes within pharmaceutical manufacturing, where ensuring the purity and consistency of intermediates is paramount.

The synthesis of 3-chloro-4-ethyl-5-fluorotoluene itself presents an interesting challenge due to the need to introduce multiple substituents selectively onto a benzene ring. Advanced synthetic strategies, including cross-coupling reactions and transition-metal catalysis, have been employed to achieve this goal with high yield and selectivity. These methodologies not only highlight the compound's synthetic importance but also contribute to the broader field of organic chemistry by developing new catalytic systems.

As our understanding of molecular interactions deepens, compounds like 3-chloro-4-ethyl-5-fluorotoluene continue to play a pivotal role in drug discovery and material innovation. The ability to fine-tune their properties through strategic functionalization allows researchers to address complex challenges in medicine and technology. Future research may explore its potential applications in areas such as photodynamic therapy or advanced polymers, further expanding its utility beyond traditional pharmaceuticals.